Cas no 85614-44-4 (4-(Pyrrolidin-1-yl)butanoic acid)

4-(Pyrrolidin-1-yl)butanoic acid is a versatile organic compound featuring a pyrrolidine moiety linked to a butanoic acid chain. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. Its bifunctional nature allows for further derivatization at both the carboxylic acid and amine groups, enabling applications in peptidomimetics and ligand design. The compound exhibits moderate solubility in polar solvents, facilitating its use in solution-phase reactions. Its stability under standard conditions ensures reliable handling and storage. Researchers favor this building block for its balanced lipophilicity and potential in modulating physicochemical properties of target molecules. The pyrrolidine ring contributes to conformational rigidity, enhancing selectivity in molecular interactions.
4-(Pyrrolidin-1-yl)butanoic acid structure
85614-44-4 structure
Product Name:4-(Pyrrolidin-1-yl)butanoic acid
CAS No:85614-44-4
MF:C8H15NO2
MW:157.210202455521
MDL:MFCD06208033
CID:730689
PubChem ID:14855681
Update Time:2025-06-07

4-(Pyrrolidin-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(Pyrrolidin-1-yl)butanoic acid
    • 1-Pyrrolidinebutanoicacid
    • 4-pyrrolidin-1-ylbutanoic acid
    • 4-pyrrolidin-1-ylbutanoic acid(SALTDATA: HCl)
    • pyrrolidine-1-butyric acid
    • 4-Pyrrolidin-1-yl-butyric acid
    • 4-pyrrolidinylbutanoic acid
    • 1-Pyrrolidinebutanoic acid
    • Einecs 287-930-2
    • MDL： MFCD06208033
    • Inchi： 1S/C8H15NO2/c10-8(11)4-3-7-9-5-1-2-6-9/h1-7H2,(H,10,11)
    • InChI Key： NYSUFKYXLDNHQN-UHFFFAOYSA-N
    • SMILES： N1(CCCC(O)=O)CCCC1

Computed Properties

  • Exact Mass: 157.11000
  • Monoisotopic Mass: 157.110279
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5
  • XLogP3: -1.7

Experimental Properties

  • Density: 1.099
  • Boiling Point: 257.3°C at 760 mmHg
  • Flash Point: 109.4°C
  • Refractive Index: 1.5
  • PSA: 40.54000
  • LogP: 0.88490

4-(Pyrrolidin-1-yl)butanoic acid Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-(Pyrrolidin-1-yl)butanoic acid Pricemore >>

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